1alpha-Hydroxy-22-oxavitamin D3/1alpha-hydroxy-22-oxacholecalciferol
1alpha-Hydroxy-22-oxavitamin D3/1alpha-hydroxy-22-oxacholecalciferol
Brand Name:
Vulcanchem
CAS No.:
111687-67-3
VCID:
VC0051080
InChI:
InChI=1S/C26H42O3/c1-17(2)12-14-29-19(4)23-10-11-24-20(7-6-13-26(23,24)5)8-9-21-15-22(27)16-25(28)18(21)3/h8-9,17,19,22-25,27-28H,3,6-7,10-16H2,1-2,4-5H3/b20-8+,21-9-/t19-,22+,23+,24-,25-,26+/m0/s1
SMILES:
CC(C)CCOC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C26H42O3
Molecular Weight:
402.6 g/mol
1alpha-Hydroxy-22-oxavitamin D3/1alpha-hydroxy-22-oxacholecalciferol
CAS No.: 111687-67-3
Main Products
VCID: VC0051080
Molecular Formula: C26H42O3
Molecular Weight: 402.6 g/mol
| CAS No. | 111687-67-3 |
|---|---|
| Product Name | 1alpha-Hydroxy-22-oxavitamin D3/1alpha-hydroxy-22-oxacholecalciferol |
| Molecular Formula | C26H42O3 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C26H42O3/c1-17(2)12-14-29-19(4)23-10-11-24-20(7-6-13-26(23,24)5)8-9-21-15-22(27)16-25(28)18(21)3/h8-9,17,19,22-25,27-28H,3,6-7,10-16H2,1-2,4-5H3/b20-8+,21-9-/t19-,22+,23+,24-,25-,26+/m0/s1 |
| Standard InChIKey | OSURJGQBRKBWMU-JRTYMHBXSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C)OCCC(C)C |
| SMILES | CC(C)CCOC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(C)CCOC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 1-hydroxy-22-oxavitamin D3 |
| PubChem Compound | 9547303 |
| Last Modified | Nov 11 2021 |
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